Cas no 1565537-51-0 (2,2-Dimethyl-1-(4-methyl-1,3-thiazol-2-yl)propan-1-ol)

• Product Name: 2,2-Dimethyl-1-(4-methyl-1,3-thiazol-2-yl)propan-1-ol
• CAS No: 1565537-51-0
• MF: C₉H₁₅NOS
• MW: 185.286501169205
• CID: 5705019
• PubChem ID: 22106683
• Update Time: 2025-05-22

2,2-Dimethyl-1-(4-methyl-1,3-thiazol-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(4-methyl-1,3-thiazol-2-yl)propan-1-ol
• 1565537-51-0
• SCHEMBL8751688
• EN300-1269299
• 2-Thiazolemethanol, α-(1,1-dimethylethyl)-4-methyl-
• 2,2-Dimethyl-1-(4-methyl-1,3-thiazol-2-yl)propan-1-ol

• Inchi： 1S/C9H15NOS/c1-6-5-12-8(10-6)7(11)9(2,3)4/h5,7,11H,1-4H3
• InChI Key： WGKRUBNNJQHYAE-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1C(C(C)(C)C)O

Computed Properties

• Exact Mass: 185.08743528g/mol
• Monoisotopic Mass: 185.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.096±0.06 g/cm3(Predicted)
• Boiling Point: 258.2±23.0 °C(Predicted)
• pka: 13.07±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2,2-Dimethyl-1-(4-methyl-1,3-thiazol-2-yl)propan-1-ol

2,2-Dimethyl-1-(4-methyl-1,3-thiazol-2-yl)propan-1-ol: A Comprehensive Overview

2,2-Dimethyl-1-(4-methyl-1,3-thiazol-2-yl)propan-1-ol, also known by its CAS registry number CAS No. 1565537-51-0, is a versatile organic compound with a unique chemical structure that has garnered significant attention in recent years. This compound belongs to the class of thiazole derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The molecule features a thiazole ring system substituted with methyl groups and a hydroxyl group, making it a valuable intermediate in organic synthesis.

The thiazole ring system is a heterocyclic aromatic compound consisting of sulfur and nitrogen atoms. In the case of 2,2-Dimethyl-1-(4-methyl-1,3-thiazol-2-yl)propan-1-ol, the thiazole ring is further substituted with methyl groups at the 4-position and a hydroxyl group at the 2-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it highly reactive in various chemical transformations. Recent studies have highlighted the potential of this compound as a building block for constructing bioactive molecules with therapeutic potential.

One of the most notable aspects of CAS No. 1565537-51-0 is its role in medicinal chemistry. Researchers have explored its ability to act as a precursor for synthesizing drugs targeting various diseases, including cancer and neurodegenerative disorders. For instance, the compound's thiazole moiety has been shown to exhibit anti-inflammatory and antioxidant properties, which are crucial for developing new drug candidates. Furthermore, its hydroxyl group provides an additional site for functionalization, enabling chemists to modify the molecule's pharmacokinetic properties.

In addition to its pharmaceutical applications, 2,2-Dimethyl-1-(4-methyl-1,3-thiazol-2-yl)propan-1-one has also found utility in agrochemicals. Its ability to inhibit plant pathogens and pests has been extensively studied, with recent findings suggesting that it could serve as a lead compound for developing eco-friendly pesticides. The compound's stability under various environmental conditions makes it an attractive candidate for agricultural applications.

The synthesis of CAS No. 1565537 involves a multi-step process that typically begins with the preparation of the thiazole ring system. This is followed by alkylation and oxidation steps to introduce the methyl and hydroxyl groups respectively. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

From an environmental perspective, understanding the degradation pathways of 2,2-Dimethyl... is essential for assessing its ecological impact. Studies have shown that the compound undergoes microbial degradation under aerobic conditions, producing non-toxic byproducts such as carbon dioxide and water. This biodegradability aligns with current trends toward sustainable chemistry practices.

In conclusion, CAS No. 1565537, or 2..., stands out as a promising compound with wide-ranging applications across multiple industries. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery and agrochemicals. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in modern chemistry.